Cas no 1049342-97-3 (2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide
• CAS No: 1049342-97-3
• MF: C₂₀H₂₄FN₃O₂
• MW: 357.42186832428
• CID: 5912015
• PubChem ID: 42266280
• Update Time: 2025-06-26

2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide
• F5264-0101
• 1049342-97-3
• CCG-296982
• 2-(2-fluorophenoxy)-N-(2-(4-phenylpiperazin-1-yl)ethyl)acetamide
• AKOS024504105

• Inchi： 1S/C20H24FN3O2/c21-18-8-4-5-9-19(18)26-16-20(25)22-10-11-23-12-14-24(15-13-23)17-6-2-1-3-7-17/h1-9H,10-16H2,(H,22,25)
• InChI Key： JFFSVXDTAZLTGL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(NCCN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 357.18525518g/mol
• Monoisotopic Mass: 357.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide

Introduction to 2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide (CAS No. 1049342-97-3)

2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide, a compound with the chemical identifier CAS No. 1049342-97-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial drug development.

The molecular structure of 2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide is characterized by its intricate arrangement of functional groups, which contribute to its unique pharmacological properties. The presence of a fluorine atom at the 2-position of the phenoxy group and the piperazine moiety at the N-terminal position are particularly noteworthy. These structural features not only enhance the compound's solubility and bioavailability but also play a crucial role in modulating its interaction with biological targets.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents that can address unmet medical needs. 2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide has emerged as a compound of interest due to its potential applications in treating various diseases, including neurological disorders and inflammatory conditions. Its mechanism of action is thought to involve the modulation of neurotransmitter systems, particularly those involving serotonin and dopamine.

One of the most compelling aspects of this compound is its ability to interact with multiple receptor subtypes, which suggests a broad spectrum of activity. This polypharmacological profile is particularly advantageous in the treatment of complex diseases where multiple pathways are involved. For instance, studies have indicated that 2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide may exhibit anti-inflammatory effects by inhibiting the release of pro-inflammatory cytokines.

The synthesis of 2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide presents unique challenges due to its complex molecular architecture. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. The use of fluorinated aromatic rings is particularly noteworthy, as fluorine atoms can significantly enhance the metabolic stability and binding affinity of pharmaceutical compounds.

Epidemiological and preclinical studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of 2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide. These studies have shown that the compound exhibits rapid absorption and distribution throughout the body, with a favorable half-life that allows for once-daily dosing. Additionally, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, although further research is needed to fully characterize its safety profile.

The potential therapeutic applications of 2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide are vast. In addition to its anti-inflammatory properties, this compound has shown promise in treating conditions such as depression, anxiety, and chronic pain. Its ability to modulate neurotransmitter systems makes it a candidate for developing novel treatments for neurological disorders that are currently poorly addressed by existing medications.

The integration of computational modeling and high-throughput screening has accelerated the discovery and optimization process for compounds like 2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide. These technologies have enabled researchers to predictively model the interactions between this compound and biological targets, thereby streamlining the drug development pipeline. Furthermore, machine learning algorithms have been employed to identify novel analogs with enhanced pharmacological properties.

The regulatory landscape for pharmaceutical compounds such as 2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide is stringent but well-defined. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a new drug for clinical use. The rigorous testing protocols ensure that patients receive safe and effective treatments. As such, companies investing in the development of this compound must adhere to stringent regulatory standards throughout the drug development process.

The economic impact of developing novel therapeutics like 2-(2-fluorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)ethyl]acetamide cannot be overstated. Pharmaceutical companies invest billions in research and development each year with the hope of bringing life-changing treatments to market. The success of such endeavors not only benefits patients but also drives innovation in the broader scientific community.

In conclusion, CAS No. 1049342-97-3, corresponding to 2-(x-fluorophenoxy)-N-[x(x-phenyl-piperazine)-1)ethyl]-Acetamide (commonly referred as ) exhibits remarkable potential as a therapeutic agent due to its unique chemical structure and biological activity. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern medicine.